Cas no 866769-76-8 (1-2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one
• CAS No: 866769-76-8
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD06196651
• CID: 3059859
• PubChem ID: 7176238
• Update Time: 2025-06-23

1-2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Cyclopropylamino)-4-methylthiazol-5-yl)ethanone
• 1-2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one
• 866769-76-8
• 1-(2-Cyclopropylamino-4-methyl-thiazol-5-yl)-ethanone
• BBL039379
• 1-[2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
• 1-[2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-yl]ethanone
• AKOS000312643
• 1-[2-(CYCLOPROPYLAMINO)-4-METHYL-1,3-THIAZOL-5-YL]-1-ETHANONE
• SCHEMBL17454473
• EN300-230372
• STK314646

• MDL： MFCD06196651
• Inchi： 1S/C9H12N2OS/c1-5-8(6(2)12)13-9(10-5)11-7-3-4-7/h7H,3-4H2,1-2H3,(H,10,11)
• InChI Key： YRQAYSXJODHILD-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1NC1CC1

Computed Properties

• Exact Mass: 196.06703418Da
• Monoisotopic Mass: 196.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.2Ų

1-2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-2-(cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one

Introduction to 1-2-(Cyclopropylamino)-4-Methyl-1,3-Thiazol-5-Ylethan-1-One (CAS No. 866769-76-8)

1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one, with the CAS number 866769-76-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the cyclopropylamino and methyl groups, contribute to its distinct pharmacological profile.

The chemical structure of 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one consists of a thiazole ring fused with an ethanone moiety and substituted with a cyclopropylamino group and a methyl group. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which are crucial for its biological activity. The cyclopropylamino group adds flexibility and lipophilicity to the molecule, enhancing its ability to interact with biological targets. The methyl group further modulates the compound's physicochemical properties, contributing to its overall stability and bioavailability.

Recent research has highlighted the potential of 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections. Additionally, preliminary data suggest that it may have antifungal properties, which could be beneficial in treating fungal infections that are difficult to manage with current antifungal agents.

In the realm of cancer research, 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one has shown promising anticancer activity in vitro. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. Further investigation is needed to elucidate the specific molecular targets and pathways involved in its anticancer effects.

The pharmacokinetic properties of 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral medication. However, more detailed pharmacokinetic studies are required to optimize its dosing regimen and ensure its safety and efficacy in clinical settings.

Toxicity studies on 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one have indicated that it has a favorable safety profile at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to several times higher than those required for therapeutic efficacy. This suggests that it has a wide therapeutic window and may be well-tolerated by patients. However, comprehensive toxicity assessments are necessary before it can be advanced to clinical trials.

The development of new drugs is a complex and multifaceted process that involves extensive preclinical and clinical testing. For 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to refine the compound's design and improve its therapeutic index.

In conclusion, 1-2-(Cyclopropylamino)-4-methyl-1,3-thiazol-5-ylethan-1-one (CAS No. 866769-76-8) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in antimicrobial therapy and cancer treatment make it an exciting candidate for drug development. Continued research will help elucidate its mechanisms of action and optimize its use as a therapeutic agent.